Cas no 1290627-70-1 (Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate)
Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1290627-70-1
- F93777
- TERT-BUTYL REL-(1R,5R)-6,6-DIFLUORO-3,8-DIAZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
- Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
-
- Inchi: 1S/C11H18F2N2O2/c1-10(2,3)17-9(16)15-7-4-11(12,13)8(15)6-14-5-7/h7-8,14H,4-6H2,1-3H3/t7-,8-/m1/s1
- InChI Key: SDBNSVHESWUFQI-HTQZYQBOSA-N
- SMILES: FC1(C[C@@H]2CNC[C@H]1N2C(=O)OC(C)(C)C)F
Computed Properties
- Exact Mass: 248.13363415g/mol
- Monoisotopic Mass: 248.13363415g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.6Ų
Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR027QBA-100mg |
tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate |
1290627-70-1 | 100mg |
$605.00 | 2023-12-16 | ||
| Aaron | AR027QBA-250mg |
tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate |
1290627-70-1 | 250mg |
$1008.00 | 2023-12-16 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXY470-100mg |
tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate |
1290627-70-1 | 92% | 100mg |
¥3491.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXY470-250mg |
tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate |
1290627-70-1 | 92% | 250mg |
¥5820.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXY470-500mg |
tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate |
1290627-70-1 | 92% | 500mg |
¥8316.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXY470-1g |
tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate |
1290627-70-1 | 92% | 1g |
¥11880.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1870956-100mg |
Tert-butyl (1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate |
1290627-70-1 | 98% | 100mg |
¥6277.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1870956-250mg |
Tert-butyl (1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate |
1290627-70-1 | 98% | 250mg |
¥12078.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1870956-500mg |
Tert-butyl (1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate |
1290627-70-1 | 98% | 500mg |
¥13804.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1870956-1g |
Tert-butyl (1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate |
1290627-70-1 | 98% | 1g |
¥23007.00 | 2024-08-09 |
Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
Introduction to Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1290627-70-1)
Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate, identified by its CAS number 1290627-70-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry.
The compound's structure features a bicyclo[3.2.1]octane core, which is a privileged scaffold in medicinal chemistry due to its ability to mimic the conformational flexibility of natural products. The presence of difluoro substituents and a diazabicyclic framework enhances its chemical stability and biological activity, making it a valuable candidate for further investigation.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent pharmacological properties. The Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate molecule has been studied for its potential role in modulating various biological pathways. Its unique structural features suggest that it may interact with biological targets in ways that differ from conventional small-molecule drugs.
One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The bicyclo[3.2.1]octane scaffold is known to be versatile in drug design, allowing for the introduction of diverse functional groups while maintaining structural integrity. This flexibility has made it a popular choice for medicinal chemists seeking to develop new therapeutic agents.
Recent studies have highlighted the importance of fluorine-containing compounds in drug discovery due to their ability to enhance metabolic stability and binding affinity. The difluoro substituents in Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate contribute to these properties, making it an attractive candidate for further exploration.
The compound's stereochemistry, specifically the rel-(1R,5R) configuration, also plays a crucial role in its biological activity. Chirality is a key factor in many pharmacological interactions, and the precise arrangement of atoms in this molecule can significantly influence its efficacy and selectivity.
Current research in the field of medicinal chemistry is focused on identifying new scaffolds that can be optimized for therapeutic applications. The Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate molecule represents an exciting opportunity for such investigations due to its unique structural features and potential biological activity.
In addition to its pharmaceutical potential, this compound may also find applications in synthetic chemistry as a precursor for more complex molecules. The availability of well-defined building blocks like this one can accelerate the discovery process by providing chemists with a starting point for designing novel compounds.
The synthesis of Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate presents both challenges and opportunities for synthetic chemists. The complex cyclic structure requires careful planning and execution to ensure high yields and purity. However, successful synthesis would open up numerous possibilities for further chemical manipulation and biological testing.
As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in specific ways. The Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate molecule is a testament to the power of structural innovation in driving progress in drug discovery.
In conclusion, Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1290627-70-1) is a promising compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features and functional groups make it an attractive candidate for further research and development.
1290627-70-1 (Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate) Related Products
- 1407997-77-6(tert-butyl (2R)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate)
- 1407997-82-3(tert-butyl (2S)-4,4-difluoro-2-[(methylamino)methyl]pyrrolidine-1-carboxylate)
- 2306269-53-2(tert-butyl 2-(aminomethyl)-3,3-difluoro-pyrrolidine-1-carboxylate)
- 2306273-24-3(tert-butyl 2-(aminomethyl)-3,3-difluoro-piperidine-1-carboxylate)
- 1434142-12-7(tert-butyl 3,3-difluoro-5-(methylamino)piperidine-1-carboxylate)
- 2306247-45-8(Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, 3,3-difluorohexahydro-, 1,1-dimethylethyl ester, (3aR,6aS)-)
- 1251020-14-0(2-boc-4,4-difluoro-2,6-diazabicyclo[3.2.0]heptane)
- 1363384-67-1(tert-butyl (2S)-2-(aminomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate)
- 1407991-24-5((R)-1-Boc-2-(aminomethyl)-4,4-difluoropyrrolidine)
- 1546331-95-6(tert-butyl 3-(1,1-difluoroethyl)piperazine-1-carboxylate)